![molecular formula C17H16O4 B6408035 2-(4-Ethoxycarbonylphenyl)-6-methylbenzoic acid, 95% CAS No. 1261986-00-8](/img/structure/B6408035.png)
2-(4-Ethoxycarbonylphenyl)-6-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Ethoxycarbonylphenyl)-6-methylbenzoic acid, or 2-EPMBA, is an organic compound with a variety of applications in research and industry. It is a white, crystalline solid with a melting point of 203-204°C, and is soluble in ethanol, methanol, and ethyl acetate. 2-EPMBA is used in a range of scientific applications, including synthesis, catalysis, and drug development. It is also used in the production of a variety of materials, such as polymers, plastics, and textiles.
Mechanism of Action
2-EPMBA acts as a catalyst in a variety of organic reactions. It is an effective catalyst for the synthesis of heterocycles, polymers, and other compounds. It is also used in the production of materials, such as plastics and textiles, and in the development of new materials, such as nanomaterials.
Biochemical and Physiological Effects
2-EPMBA is not known to have any direct biochemical or physiological effects on humans or other animals. It is not known to be toxic, and is not known to have any adverse health effects.
Advantages and Limitations for Lab Experiments
2-EPMBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from a variety of sources. It is also a stable compound, and is not known to be toxic. However, 2-EPMBA is not soluble in water, so it must be dissolved in either ethanol, methanol, or ethyl acetate before use.
Future Directions
2-EPMBA has a wide range of potential applications in scientific research, and there are many possible future directions for its use. It could be used in the development of new materials, such as nanomaterials, or in the synthesis of drugs or other compounds. It could also be used in the study of biological processes, or in the production of materials such as plastics and textiles. Additionally, 2-EPMBA could be used in the development of new catalysts, or in the development of new synthetic methods.
Synthesis Methods
2-EPMBA is synthesized from the reaction of 4-ethoxycarbonylphenol and 6-methylbenzoic acid in an aqueous solution, in the presence of a strong base. The reaction is carried out at a temperature of about 80°C, and the product is then isolated by precipitation.
Scientific Research Applications
2-EPMBA is used in a wide range of scientific research applications. It is a key component in the synthesis of a variety of compounds, such as heterocycles and polymers. It is also used in the synthesis of drugs, as a catalyst in organic reactions, and in the production of materials such as plastics and textiles. 2-EPMBA is also used in the development of new materials, such as nanomaterials, and in the study of biological processes.
properties
IUPAC Name |
2-(4-ethoxycarbonylphenyl)-6-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-3-21-17(20)13-9-7-12(8-10-13)14-6-4-5-11(2)15(14)16(18)19/h4-10H,3H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDQWNNGYGRAXMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=CC=CC(=C2C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691391 |
Source
|
Record name | 4'-(Ethoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethoxycarbonylphenyl)-6-methylbenzoic acid | |
CAS RN |
1261986-00-8 |
Source
|
Record name | 4'-(Ethoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00691391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.